Cas no 12134-02-0 (dicobalt phosphide)

• Product name: dicobalt phosphide
• CAS No: 12134-02-0
• MF: CoH₃P
• MW: 92.9307816028595
• CID: 86667

dicobalt phosphide Chemical and Physical Properties

Names and Identifiers

• dicobalt phosphide
• COBALT PHOSPHIDE
• COBALTOUS PHOSPHIDE
• Cobalt phosphide(Co2P)
• 023150
• Phosphinidynecobalt(III)
• COBALT PHOSPHIDE ISO 9001：2015 REACH

• Inchi： 1S/Co.H3P/h;1H3
• InChI Key： IUZCCOPYZPLYBX-UHFFFAOYSA-N
• SMILES： [Co].P

Computed Properties

• Exact Mass: 149.84800
• Monoisotopic Mass: 238.747124
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Gray orthorhombic crystal
• Density: 6.4^1^5
• Melting Point: 1386°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Solubility: 不溶于水；溶于HNO 3
• PSA: 23.47000
• LogP: 0.59350
• Solubility: Not determined

dicobalt phosphide Security Information

• TSCA：Yes

Additional information on dicobalt phosphide

Comprehensive Overview of Dicobalt Phosphide (CAS No. 12134-02-0): Properties, Applications, and Industry Trends

Dicobalt phosphide (CAS No. 12134-02-0), a binary inorganic compound composed of cobalt and phosphorus, has garnered significant attention in advanced material science and industrial applications. This intermetallic compound exhibits unique catalytic, magnetic, and electronic properties, making it a subject of ongoing research in energy storage, nanotechnology, and semiconductor industries. With the global push toward sustainable technologies, Co₂P (the chemical formula of dicobalt phosphide) is increasingly studied for its potential in hydrogen evolution reactions (HER) and lithium-ion battery anodes.

The crystal structure of dicobalt phosphide belongs to the orthorhombic system, characterized by strong covalent Co-P bonds that contribute to its high thermal stability and mechanical hardness. Recent studies highlight its exceptional electrocatalytic activity, outperforming traditional platinum-based catalysts in certain pH conditions. This aligns with the growing demand for cost-effective catalyst materials in green energy systems, a frequently searched topic in scientific databases and AI-driven research platforms like Google Scholar and PubMed.

In nanotechnology, CAS 12134-02-0 has shown promise due to its tunable bandgap and surface plasmon resonance effects. Researchers are exploring its integration into quantum dots and nanosensors, addressing trending queries such as "phosphide nanomaterials for sensing" and "transition metal phosphides in optoelectronics." The compound’s magnetic anisotropy also makes it relevant for spintronic devices, a hot topic in next-generation computing.

Industrial applications of dicobalt phosphide extend to corrosion-resistant coatings and alloy strengthening agents. Its compatibility with high-temperature processes answers frequent search terms like "high-performance phosphide coatings" and "thermal stability of metal phosphides." Manufacturers are increasingly adopting Co₂P in aerospace and automotive components, driven by ESG (Environmental, Social, and Governance) compliance trends.

Synthesis methods for 12134-02-0 include solid-state reactions, chemical vapor deposition (CVD), and solvothermal techniques. Recent breakthroughs in "low-temperature phosphidation"—a highly searched methodology—have reduced production costs while improving yield. Analytical techniques like XRD (X-ray diffraction) and XPS (X-ray photoelectron spectroscopy) are critical for quality verification, reflecting common user questions about "material characterization of metal phosphides."

Environmental and safety profiles of dicobalt phosphide are rigorously evaluated under REACH and OSHA guidelines. While non-pyrophoric, proper handling protocols are emphasized in SDS (Safety Data Sheets), addressing concerns from queries like "safe handling of transition metal phosphides." The compound’s low ecotoxicity compared to other heavy metal derivatives positions it favorably in circular economy discussions.

Market projections indicate steady growth for Co₂P, fueled by demand in renewable energy and electronics. Patent analysis reveals a surge in filings related to "phosphide-based electrocatalysts" and "nanostructured battery materials," mirroring industry priorities. As AI-assisted material discovery accelerates, CAS 12134-02-0 remains a key candidate for computational modeling studies, often referenced in searches for "machine learning in inorganic chemistry."

In summary, dicobalt phosphide (CAS No. 12134-02-0) represents a versatile material bridging fundamental research and industrial innovation. Its multifaceted properties respond to contemporary challenges in energy transition and advanced manufacturing, ensuring its prominence in both academic literature and commercial applications for years to come.